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Compound of Interest

Compound Name: Org 25935

Cat. No.: B1677470 Get Quote

Org 25935 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and vehicle preparation of Org
25935.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of Org 25935?

Org 25935 is a potent and selective inhibitor of the glycine transporter 1 (GlyT-1)[1][2][3]. By

blocking GlyT-1, Org 25935 increases the extracellular concentration of glycine, which acts as

a co-agonist at N-methyl-D-aspartate (NMDA) receptors. This modulation of NMDA receptor

activity influences glutamatergic and dopaminergic neurotransmission[4][5][6].

Q2: What are the known solubility characteristics of Org 25935?

Org 25935 is commercially available as a hydrochloride salt, which generally confers better

aqueous solubility. While comprehensive solubility data is not widely published, one supplier

indicates a solubility of 10 mM in DMSO[3]. For in vivo studies, it has been successfully

dissolved in 0.9% physiological saline for intraperitoneal injections[7][8].

Q3: What are the common applications of Org 25935 in research?
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Org 25935 has been investigated for its potential therapeutic effects in several central nervous

system disorders. It has been studied for its ability to attenuate the effects of NMDA receptor

antagonists and to reduce alcohol consumption in animal models[2][7]. Its role in modulating

the mesolimbic dopamine system is also a key area of research[1][8].

Troubleshooting Guide
Issue: Org 25935 is not dissolving in my chosen vehicle.

Problem: The concentration of Org 25935 may be too high for the selected solvent.

Solution: Try reducing the concentration of Org 25935. If a high concentration is

necessary, consider using a co-solvent system. For aqueous solutions, the addition of a

small percentage of an organic solvent like DMSO or ethanol may aid dissolution.

However, always consider the tolerance of your experimental system to the chosen

organic solvent[9]. For in vivo studies, the percentage of organic solvent should be kept to

a minimum to avoid toxicity[9].

Problem: The hydrochloride salt may not be fully dissociated.

Solution: Gentle warming (e.g., to 37°C) and vortexing can help facilitate dissolution.

Sonication can also be employed, but care should be taken to avoid degradation of the

compound.

Problem: The pH of the solution may not be optimal for solubility.

Solution: Although not extensively documented for Org 25935, adjusting the pH of the

vehicle (if compatible with the experimental model) might improve solubility. This should be

done cautiously, as pH changes can affect compound stability and biological activity.

Issue: Precipitation is observed after preparing the Org 25935 solution.

Problem: The solution is supersaturated.

Solution: This can occur if the solution is cooled after initial dissolution at a higher

temperature. Try to maintain the solution at the temperature at which it was prepared. If

precipitation occurs upon dilution into an aqueous buffer (e.g., for in vitro assays), it
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indicates that the compound is crashing out of solution. In this case, the final concentration

of the organic solvent in the assay medium needs to be optimized to maintain solubility

without affecting the biological assay.

Problem: The compound is degrading.

Solution: Prepare fresh solutions before each experiment. Avoid repeated freeze-thaw

cycles. Store stock solutions at -20°C or -80°C as recommended by the supplier.

Data Presentation
Table 1: Known Solubility of Org 25935

Solvent Concentration Notes Reference

DMSO 10 mM Soluble [3]

0.9% NaCl Not specified
Used for in vivo (i.p.)

administration in rats
[7][8]

Note: This table represents the currently available public data. It is highly recommended to

perform your own solubility tests for your specific experimental conditions.

Experimental Protocols
Protocol 1: Preparation of Org 25935 for In Vitro Assays
Objective: To prepare a stock solution of Org 25935 in DMSO and subsequent dilutions in an

aqueous buffer for in vitro experiments.

Materials:

Org 25935 hydrochloride

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile aqueous buffer (e.g., PBS or cell culture medium)

Sterile microcentrifuge tubes
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Vortex mixer

Procedure:

Prepare a 10 mM stock solution in DMSO:

Weigh the required amount of Org 25935 hydrochloride powder.

Add the appropriate volume of DMSO to achieve a 10 mM concentration.

Vortex thoroughly until the compound is completely dissolved. Gentle warming may be

applied if necessary.

Store the stock solution:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Prepare working solutions:

On the day of the experiment, thaw an aliquot of the stock solution.

Perform serial dilutions of the stock solution in the desired aqueous buffer to achieve the

final working concentrations.

Crucially, ensure the final concentration of DMSO in the assay medium is low (typically ≤

0.1%) to avoid solvent-induced artifacts.

Protocol 2: Preparation of Org 25935 for In Vivo
Intraperitoneal (i.p.) Injection
Objective: To prepare a solution of Org 25935 in physiological saline for intraperitoneal

administration in rodents.

Materials:

Org 25935 hydrochloride
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Sterile 0.9% sodium chloride (NaCl) solution (physiological saline)

Sterile conical tube

Vortex mixer

Sterile filter (0.22 µm) and syringe

Procedure:

Determine the required dose and volume:

Based on the experimental design, calculate the total amount of Org 25935 and the total

volume of saline needed. Dosing volumes for i.p. injections in rodents are typically 5-10

mL/kg.

Dissolve Org 25935 in saline:

Weigh the required amount of Org 25935 hydrochloride and place it in a sterile conical

tube.

Add the calculated volume of sterile 0.9% NaCl solution.

Vortex thoroughly until the compound is completely dissolved. Gentle warming and brief

sonication may be used to aid dissolution.

Ensure sterility:

Once dissolved, sterile-filter the solution using a 0.22 µm syringe filter into a new sterile

tube.

Administration:

Administer the solution to the animals immediately after preparation. It is recommended to

prepare the solution fresh for each day of dosing.

Mandatory Visualizations
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Signaling Pathway of Org 25935
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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